Cas no 493039-65-9 (3-Pyridinecarboxamide,N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]-)

3-Pyridinecarboxamide,N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]- structure
493039-65-9 structure
Product Name:3-Pyridinecarboxamide,N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]-
CAS No:493039-65-9
MF:C13H13N5OS
MW:287.340220212936
CID:1520163
Update Time:2024-08-24

3-Pyridinecarboxamide,N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide,N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]-
    • 3-Pyridinecarboxamide, N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]-
    • Inchi: 1S/C13H13N5OS/c1-8-6-9(2)16-12(15-8)18-13(20)17-11(19)10-4-3-5-14-7-10/h3-7H,1-2H3,(H2,15,16,17,18,19,20)
    • InChI Key: GPUASRUUPYKXDQ-UHFFFAOYSA-N
    • SMILES: C1=NC=CC=C1C(NC(NC1=NC(C)=CC(C)=N1)=S)=O

Computed Properties

  • Exact Mass: 287.08429

Experimental Properties

  • Density: 1.362±0.06 g/cm3(Predicted)
  • PSA: 79.8
  • pka: 6.30±0.70(Predicted)
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